Cas no 527705-01-7 ((2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid)
(2S,4S)-4-(Difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative featuring a difluoromethyl group and a carboxylic acid functionality. Its stereospecific (2S,4S) configuration makes it a valuable intermediate in pharmaceutical synthesis, particularly for the development of protease inhibitors and other bioactive compounds. The difluoromethyl group enhances metabolic stability and bioavailability, while the carboxylic acid moiety allows for further functionalization. This compound’s rigid pyrrolidine scaffold contributes to conformational control in drug design. Its high purity and well-defined stereochemistry ensure reproducibility in research and industrial applications, making it a preferred choice for medicinal chemistry and asymmetric synthesis.
527705-01-7 structure
Product Name:(2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid
CAS No:527705-01-7
MF:C6H7F2NO3
MW:179.121488809586
CID:937444
PubChem ID:10910140
Update Time:2025-06-06
(2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- L-Proline, 4-(difluoromethyl)-5-oxo-, (4S)- (9CI)
- (2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid
- 527705-01-7
- DTXSID10448015
- (2S,4S)-4-(Difluoromethyl)-5-oxopyrrolidine-2-carboxylicacid
-
- Inchi: 1S/C6H7F2NO3/c7-4(8)2-1-3(6(11)12)9-5(2)10/h2-4H,1H2,(H,9,10)(H,11,12)/t2-,3+/m1/s1
- InChI Key: KLELVPPNXSLDOF-GBXIJSLDSA-N
- SMILES: FC([C@@H]1C(N[C@H](C(=O)O)C1)=O)F
Computed Properties
- Exact Mass: 179.03939941g/mol
- Monoisotopic Mass: 179.03939941g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 66.4Ų
(2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA562-100MG |
(2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid |
527705-01-7 | 95% | 100MG |
¥ 2,560.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA562-250MG |
(2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid |
527705-01-7 | 95% | 250MG |
¥ 4,098.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA562-500MG |
(2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid |
527705-01-7 | 95% | 500MG |
¥ 6,831.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA562-1G |
(2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid |
527705-01-7 | 95% | 1g |
¥ 10,243.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA562-5G |
(2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid |
527705-01-7 | 95% | 5g |
¥ 30,729.00 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566657-1g |
(2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid |
527705-01-7 | 98% | 1g |
¥14775.00 | 2024-05-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA562-100mg |
(2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid |
527705-01-7 | 95% | 100mg |
¥2561.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA562-250mg |
(2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid |
527705-01-7 | 95% | 250mg |
¥4098.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA562-500mg |
(2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid |
527705-01-7 | 95% | 500mg |
¥6831.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA562-1g |
(2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid |
527705-01-7 | 95% | 1g |
¥10242.0 | 2024-04-18 |
(2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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